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This document provides detailed application notes and experimental protocols for the study of

superfluidity in liquid helium (He II). The unique quantum properties of He II, such as zero

viscosity, extremely high thermal conductivity, and the existence of a second sound,

necessitate specialized experimental setups. The following sections detail the methodologies

for key experiments that demonstrate and quantify these remarkable phenomena.

Andronikashvili's Torsional Oscillator: Measuring
the Two-Fluid Components
The two-fluid model posits that He II is composed of a normal, viscous component and a

superfluid, inviscid component. The Andronikashvili experiment provides a direct measurement

of the density ratio of these two components as a function of temperature.

Experimental Protocol
Apparatus Preparation: A torsional oscillator, consisting of a stack of closely spaced thin

disks suspended by a torsion fiber, is placed within a cryostat.[1] The spacing between the

disks is small enough to trap the viscous normal fluid component.[1]
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Cryogenic Cooling: The cryostat is cooled down using liquid nitrogen and subsequently filled

with liquid helium. The temperature is then lowered below the lambda point (Tλ ≈ 2.17 K) by

pumping on the helium vapor.

Initiating Oscillation: The stack of disks is set into torsional oscillation at its resonant

frequency.

Data Acquisition: The period of oscillation is precisely measured as the temperature of the

liquid helium is slowly varied from below Tλ up to the transition point.

Analysis: The moment of inertia of the oscillator is dependent on the amount of normal fluid

that is dragged along with the oscillating disks. The superfluid component, having zero

viscosity, remains stationary. By measuring the change in the period of oscillation, one can

determine the fraction of the normal fluid component (ρn/ρ) at different temperatures.[1] The

superfluid fraction (ρs/ρ) is then calculated as 1 - (ρn/ρ).[1]

Data Presentation
Temperature (K)

Normal Fluid Fraction (ρn/
ρ)

Superfluid Fraction (ρs/ρ)

1.0 ~0.01 ~0.99

1.2 ~0.04 ~0.96

1.4 ~0.1 ~0.9

1.6 ~0.2 ~0.8

1.8 ~0.4 ~0.6

2.0 ~0.7 ~0.3

2.17 (Tλ) 1.0 0.0

Note: The values presented are approximate and are intended for illustrative purposes.
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Andronikashvili's Torsional Oscillator Setup

Second Sound: The Wave-Like Propagation of Heat
In contrast to the diffusive nature of heat transfer in ordinary fluids, heat in He II propagates as

a wave, a phenomenon known as "second sound".[2] This is essentially a temperature or

entropy wave.[3] The speed of second sound is a strong function of temperature.[4]

Experimental Protocol
Two primary methods are used to measure the speed of second sound: the resonance method

and the time-of-flight method.[3]
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Apparatus: A resonant cavity of known length (L) is submerged in superfluid helium. A

heater (e.g., a thin-film resistor) is placed at one end to act as a source of second sound,

and a sensitive thermometer or microphone is at the other end to detect it.[3][5]

Procedure: An alternating current is applied to the heater, causing periodic heating of the

liquid and generating a continuous second sound wave.[6] The frequency of the AC signal is

swept over a range.

Data Acquisition: The response of the detector is monitored using a lock-in amplifier.[3]

Standing wave resonances will be observed at frequencies where the cavity length is an

integer multiple of half the wavelength (L = nλ/2).[5]

Analysis: By identifying the frequencies of adjacent resonance peaks (Δf), the speed of

second sound (u₂) can be calculated using the formula u₂ = 2LΔf.[5]

Time-of-Flight Method:

Apparatus: Similar to the resonance method, a heater and a detector are placed at a known

distance apart in the superfluid helium.[3]

Procedure: A short heat pulse is emitted from the heater.[2]

Data Acquisition: An oscilloscope is used to measure the time delay between the emission of

the heat pulse and its arrival at the detector.[2]

Analysis: The speed of second sound is calculated by dividing the distance between the

heater and detector by the measured time of flight.
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Temperature (K) Speed of Second Sound (m/s)

1.2 ~18

1.4 ~19

1.6 ~20

1.8 ~18

2.0 ~10

2.1 ~5

2.17 (Tλ) 0

Note: The values presented are approximate and are intended for illustrative purposes.[4]
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Workflow for Second Sound Measurement

The Fountain Effect (Thermomechanical Effect)
The fountain effect is a dramatic demonstration of the unique thermodynamic properties of He

II, where a temperature gradient can induce a pressure gradient, causing the liquid to flow

against gravity.[7]
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Experimental Protocol
Apparatus Preparation: A glass or stainless steel tube with a narrow opening at the top and a

porous plug (a "superleak," e.g., packed jeweler's rouge) at the bottom is used.[7][8] A small

heater is placed inside the tube near the porous plug.[8]

Immersion: The apparatus is submerged in a bath of superfluid helium such that the porous

plug is below the liquid surface.[7]

Heating: A current is passed through the heater, locally increasing the temperature inside the

tube.[8]

Observation: The superfluid component flows through the superleak from the colder bath into

the warmer tube to restore thermal equilibrium.[8] The normal component is blocked by the

narrow channels of the plug. This influx of superfluid increases the pressure inside the tube,

forcing a jet of liquid helium out of the top opening, creating a "fountain".[9] The height of the

fountain can be measured.[8]

Data Collection: The heater power, the temperature difference between the inside of the tube

and the bath, and the height of the fountain are recorded.[8][10]

Data Presentation
Heater Power (mW)

Temperature Difference
(mK)

Fountain Height (cm)

5 ~2 ~2

10 ~4 ~4

15 ~6 ~6

20 ~8 ~8

25 ~10 ~10

Note: The values presented are illustrative and depend on the specific geometry of the

apparatus. Data is based on the trend observed in quantitative experiments.[8]
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Experimental Setup
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Setup for the Fountain Effect Experiment
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Rotating Bucket: Quantized Vortices
A classical irrotational fluid in a rotating bucket would remain stationary. While the superfluid

component of He II is irrotational, it is observed that at sufficiently high angular velocities, the

entire liquid rotates with the container. This is explained by the formation of a regular array of

quantized vortices.[11]

Experimental Protocol
Apparatus: A cylindrical bucket containing liquid helium is mounted on a rotating platform

within a cryostat. Visualization of vortices can be achieved by introducing micron-sized solid

hydrogen particles into the helium.[12]

Cooling: The helium is cooled below its lambda point to become a superfluid.

Rotation: The bucket is rotated at a constant angular velocity (Ω).

Observation: Initially, the superfluid remains at rest. As the angular velocity increases, a

critical velocity is reached at which it becomes energetically favorable to form quantized

vortices. These vortices are line-like structures around which the superfluid circulates.[11]

The number of vortices per unit area (n₀) is directly proportional to the angular velocity, as

described by Feynman's rule: n₀ = 2Ω/κ, where κ is the quantum of circulation.[12]

Data Analysis: The formation and arrangement of vortices can be observed by tracking the

trapped hydrogen particles. The density of the vortex lattice can be measured and compared

with the theoretical prediction.[12]

Data Presentation
Angular Velocity (rad/s) Theoretical Vortex Density (vortices/cm²)

0.1 ~20

0.5 ~100

1.0 ~200

2.0 ~400

5.0 ~1000
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Note: These are theoretical values calculated using Feynman's rule.[12]

Logical Relationships
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Logical Flow of Quantized Vortex Formation

Heat Flow and Thermal Conductivity
Superfluid helium exhibits an extraordinarily high effective thermal conductivity, far exceeding

that of even the best metallic conductors like copper.[13][14] This is not due to conventional
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heat conduction but rather a convective process involving the two fluid components, known as

internal convection.

Experimental Protocol
Apparatus: A channel or tube of known dimensions (length L, cross-sectional area A) is filled

with superfluid helium. A heater is placed at one end of the channel, and a thermometer is

placed at the other end. The channel is connected to a He II bath that acts as a heat sink.

Procedure: A known amount of heat (Q) is supplied by the heater. This causes a temperature

difference (ΔT) to develop across the length of the channel.

Data Acquisition: The steady-state temperature difference (ΔT) is measured for a given heat

flux (q = Q/A).

Analysis: The heat transport is governed by the counterflow of the two fluid components: the

normal fluid flows from the hot end to the cold end, carrying entropy, while the superfluid

flows from the cold end to the hot end to conserve mass.[13] The effective thermal

conductivity (K_eff) can be calculated from the measured heat flux and temperature gradient

(ΔT/L). In the laminar flow regime, the relationship is non-linear and depends on the

properties of the fluid and the geometry of the channel.[15]

Data Presentation
Heat Flux (W/cm²) Temperature Gradient (mK/cm)

0.1 ~0.1

0.5 ~0.5

1.0 ~1.0

2.0 ~2.0

5.0 ~5.0

Note: These values are for illustrative purposes to show the linear relationship in the laminar

flow regime. The actual values are highly dependent on temperature and channel geometry.
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Experimental Workflow
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Workflow for Measuring Heat Flow in He II

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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